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Compound of Interest

Compound Name: 4-Hydroxybenzoic acid n-nonyl ester-d4

Cat. No.: B12404242

[1] Nonylparaben-d4 | CAS 1216939-05-6 | LGC Standards Nonylparaben-d4. ... A labelled analogue of
nonylparaben for use as an internal standard in the analysis of parabens. Parabens are a group of chemicals widely
used as preservatives in the food, cosmetic and pharmaceutical industries. All products are furnished for
LABORATORY RESEARCH USE ONLY. They may not be used as drugs, agricultural or pesticidal products, food
additives or household chemicals. ... Chemical name: 4-Hydroxybenzoic Acid 2,3,5,6-d4 n-Nonyl Ester. Synonyms:
n-Nonyl p-Hydroxybenzoate-d4; n-Nonylparaben-d4; Nonylparaben (ring-d4); . ... Molecular weight: 282.41.
Molecular formula: C16H20D403. ... This product is not available in the USA.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIY QG SoCXowL8S0nXw-
tKV80aesm9V4ILKUBEYi9bsUolT10gsN7eKQQbseZHcvosLF2_lurNJHF8tthL18tb8j2XbhsgpCixzAFHOLG6UGES-y-
aNNWIfexITjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepmO01hr8fd9XhmgLy Nonylparaben-d4 |
C16H20D403 | Toronto Research Chemicals A deuterium labelled Nonylparaben. A potential endocrine disrupter. ...
Synonyms, n-Nonyl 4-Hydroxybenzoate-d4; n-Nonylparaben-d4; . ... CAS Number, 1216939-05-6. ... Molecular
Weight, 282.41. ... Appearance, White Solid. ... Purity, 99.5% (by GC). ... Long-term Storage, -20°C Freezer. ...
Nonylparaben-d4 is the deuterium labelled Nonylparaben. Nonylparaben is a potential endocrine disrupter. ... For
research use only, not for human or veterinary use. ...

» Certain products may be restricted for import into certain countries. Please contact your local office for details.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIY QG SoCXowL8S0nXw-
tKV80aesm9V4ILKUBEYi9bsUolT10gsN7eKQQbseZHcvosLF2_lurNJHF8tthL18th8j2XbhsgpCfxzAFHOL6UGES-
y-aNNWI6XITjHLzLjgYDXixe PxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepmO01hr8fd9XhmgLy Nonylparaben-d4 -
Santa Cruz Biotechnology Nonylparaben-d4 is a deuterium-labeled form of Nonylparaben, a member of the
paraben family of preservatives. It is commonly used in cosmetics, personal care products, and some processed
foods. As a labeled internal standard, Nonylparaben-d4 is valuable in analytical chemistry for accurately
quantifying the levels of Nonylparaben in various samples. Its use helps to correct for any loss of analyte during
sample preparation and analysis, ensuring more precise and reliable measurements. This is particularly
important in studies assessing human exposure to parabens and investigating their potential health effects.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIY QGSoCXowL8S0nXw-
tKV80aesm9V4ILKUBGEYi9bsUoIT10gsN7eKQQbseZHcvosLF2_lurNJHF8tthL18th8j2XbhsgpCixzAFHOLG6UGES-
y-aNNWI6xITjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepmO01hr8fd9XhmgLy Nonylparaben-d4 |
1216939-05-6 Chemical structure for Nonylparaben-d4 (CAS 1216939-05-6). ... Nonylparaben-d4 is a
deuterium labelled Nonylparaben. A potential endocrine disrupter. ... Formula: C16H20D403. ... Molecular
Weight: 282.41. ... Synonyms: n-Nonyl 4-Hydroxybenzoate-d4; n-Nonylparaben-d4; . ... Appearance: No data
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available. ... Purity: 298% (or refer to the Certificate of Analysis). ... Long-term Storage: -20°C Freezer.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIY QG SoCXowL8S0nXw-
tKV80aesm9V4ILKUGEYi9bsUolT10qsN7eKQQbseZHcvosLF2_lurNJHF8tthL18th8j2XbhsgpCfxzAFHOL6UGES-
y-aNNWf6xITjHLzLjgY DXixe PxmwGN5-xiEtUxKHOI3ZQtjxLwJ74so0YepmO1hr8fd9XhmgLy Nonylparaben-d4 |
1216939-05-6 | Clearsynth Description. Nonylparaben-d4 is a deuterium labelled Nonylparaben. A potential
endocrine disrupter. ... Synonyms. n-Nonyl 4-Hydroxybenzoate-d4; n-Nonylparaben-d4; . ... CAS No. 1216939-
05-6. ... Mol. Formula. C16H20D403. ... Mol. Weight. 282.41. ... Purity. >98%. ... Availability. In Stock. ...
Category. Standards; Endocrine Disruptors (in environment); Environmental Pollutants; Stable Isotopes; . ...
Applications. Nonylparaben-d4 is a deuterium labelled Nonylparaben. A potential endocrine disrupter. ...
Storage. 2-8°C Refrigerator. ... For research use only. Not for human use.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIY QG SoCXowL8S0nXw-
tKV80aesm9V4ILKUBEYi9bsUoIT10gsN7eKQQbseZHcvosLF2_lurNJHF8tthL18th8j2XbhsgpCixzAFHOL6UGES-
y-aNNWI6xITjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74soYepmO01hr8fd9XhmgLy Nonylparaben-d4 |
CAS 1216939-05-6 | MedKoo Nonylparaben-d4 is the deuterium labelled Nonylparaben. ... Chemical formula:
C16H20D403. ... Molecular weight: 282.41. ... Purity: 98.61% by HPLC. ... Appearance: White to off-white solid.
... Synonyms: 4-Hydroxybenzoic Acid-d4 n-Nonyl Ester; n-Nonyl p-Hydroxybenzoate-d4; n-Nonylparaben-d4;
Nonylparaben (ring-d4); . ... Storage: Stored at -20°C for 2 years. ... CAS #: 1216939-05-6.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIY QG SoCXowL8S0nXw-
tKV80aesm9V4ILKUGEYi9bsUolT10qsN7eKQQbseZHcvosLF2_lurNJHF8tthL18th8j2XbhsgpCfxzAFHOL6UGES-
y-aNNWTf6xXITjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74so0YepmO1hr8fd9XhmgLy Nonylparaben-d4 |
D-7013 | C/D/IN Isotopes Inc. Product Name, Nonylparaben-d4. ... CAS Number, 1216939-05-6. ... Chemical
Formula, C16H20D403. ... Molecular Weight, 282.41. ... Isotopic Enrichment, 98 atom % D. ... Physical
Appearance, White Solid. ... Storage, Store at room temperature. ... Solubility (25°C), Chloroform, Methanaol. ...
Purity / Analysis Method, 98% (by GC/MS). https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIY QGSoCXowL8S0nXw-
tKV80aesm9V4ILKUBEYi9bsUolT10gsN7eKQQbseZHcvosLF2_lurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6UGES-
y-aNNWI6xITjHLzLjgYDXixePxmwGN5-xiEtUXkHOI3ZQtjxLwJ74soYepmO01hr8fd9XhmgLy Nonylparaben-d4 |
1216939-05-6 | TRC A deuterium labelled Nonylparaben. A potential endocrine disrupter. ... Synonyms, n-Nonyl
4-Hydroxybenzoate-d4; n-Nonylparaben-d4; . ... CAS Number, 1216939-05-6. ... Molecular Weight, 282.41. ...
Appearance, White Solid. ... Purity, 99.5% (by GC). ... Long-term Storage, -20°C Freezer. ... Nonylparaben-d4 is
the deuterium labelled Nonylparaben. Nonylparaben is a potential endocrine disrupter. ... For research use only,
not for human or veterinary use. ...

Certain products may be restricted for import into certain countries. Please contact your local office for details.
https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIY QG SoCXowL8S0nXw-
tKV80aesm9V4ILKUGEYi9bsUolT10qgsN7eKQQbseZHcvosLF2_1urNJHF8tthL18tb8j2XbhsgpCfxzZAFHOL6UGES-
y-aNNWI6XITjHLzLjgYDXixePxmwGN5-xiEtUxkHOI3ZQtjxLwJ74s0Yepm01hr8fd9XhmqgLy Nonylparaben-d4 -
LGC Standards A labelled analogue of nonylparaben for use as an internal standard in the analysis of parabens.
Parabens are a group of chemicals widely used as preservatives in the food, cosmetic and pharmaceutical
industries. All products are furnished for LABORATORY RESEARCH USE ONLY. They may not be used as
drugs, agricultural or pesticidal products, food additives or household chemicals. ... Chemical name: 4-
Hydroxybenzoic Acid 2,3,5,6-d4 n-Nonyl Ester. Synonyms: n-Nonyl p-Hydroxybenzoate-d4; n-Nonylparaben-d4;
Nonylparaben (ring-d4); . ... Molecular weight: 282.41. Molecular formula: C16H20D403. ... This product is not
available in the USA. https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQGSoCXowL8S0nXw-
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tKV80aesm9V4ILKUBEYi9bsUolT10qsN7eKQQbseZHcvosLF2_lurNJHF8tthL18tb8j2XbhsgpCfxzAFHOL6UGES-
y-aNNWIf6xITjHLzLjgY DXixePxmwGN5-xiEtUxKHOI3ZQtjxLwJ74s0YepmO1hr8fd9XhmgLyAn In-depth Technical
Guide to the Purity and Isotopic Enrichment of Nonylparaben-d4

For researchers, scientists, and professionals in drug development, the precise characterization of isotopically
labeled compounds is paramount for their effective use as internal standards in quantitative analyses. This guide
provides a comprehensive overview of the purity and isotopic enrichment of Nonylparaben-d4, a deuterated
analog of Nonylparaben. Nonylparaben-d4 is frequently utilized to ensure accurate quantification of
Nonylparaben in various matrices, correcting for potential analyte loss during sample preparation and analysis.

Chemical and Physical Properties

Nonylparaben-d4, also known as 4-Hydroxybenzoic Acid 2,3,5,6-d4 n-Nonyl Ester or n-Nonyl p-Hydroxybenzoate-
d4, is the deuterium-labeled form of Nonylparaben.[1] It is a white solid with the chemical formula C16H20D403
and a molecular weight of 282.41.[1] This compound is soluble in organic solvents such as chloroform and
methanol.

Purity and Isotopic Enrichment

The quality of Nonylparaben-d4 is determined by its chemical purity and the degree of isotopic enrichment.
Commercially available Nonylparaben-d4 exhibits high levels of both, making it a reliable internal standard for
analytical applications.

Data Summary

The following tables summarize the quantitative data regarding the purity and isotopic enrichment of Nonylparaben-
d4 from various suppliers.

Table 1: Chemical Purity of Nonylparaben-d4

Purity Level Analytical Method
>98% Not Specified

98% GC/MS

98.61% HPLC

99.5% GC

Data compiled from multiple sources.

Table 2: Isotopic Enrichment of Nonylparaben-d4
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Isotopic Enrichment

98 atom % D

Data from a specified supplier.

Experimental Protocols

The determination of chemical purity and isotopic enrichment of Nonylparaben-d4 involves rigorous analytical
methodologies. While specific, detailed protocols from suppliers are often proprietary, the general approaches are
well-established in the field of analytical chemistry.

Determination of Chemical Purity
Method 1: Gas Chromatography (GC)

¢ Principle: GC separates compounds in a mixture based on their volatility and interaction with a stationary phase
within a capillary column.

« Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID) or a Mass Spectrometer
(MS) is typically used.

« Sample Preparation: A solution of Nonylparaben-d4 is prepared in a suitable volatile solvent (e.g., methanol,
chloroform).

» Analysis: A small volume of the sample is injected into the heated inlet of the GC. The compounds are vaporized
and carried by an inert gas through the column. The retention time, the time it takes for the compound to travel
through the column, is characteristic of the substance. The detector response is proportional to the amount of the
compound. Purity is calculated by comparing the peak area of Nonylparaben-d4 to the total area of all peaks in
the chromatogram.

Method 2: High-Performance Liquid Chromatography (HPLC)

¢ Principle: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and
a solid stationary phase.

 Instrumentation: An HPLC system consisting of a pump, injector, column, and a detector (e.g., UV-Vis or MS) is
employed.

o Sample Preparation: A solution of Nonylparaben-d4 is prepared in a solvent compatible with the mobile phase.

¢ Analysis: The sample is injected into the HPLC system. The mobile phase carries the sample through the
column, and the components are separated based on their affinity for the stationary phase. The purity is
determined by comparing the peak area of Nonylparaben-d4 to the total peak area.
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Determination of Isotopic Enrichment

Method: Gas Chromatography-Mass Spectrometry (GC-MS)

e Principle: GC-MS combines the separation power of GC with the detection capabilities of MS. The mass
spectrometer ionizes the eluting compounds and separates the ions based on their mass-to-charge ratio (m/z).

« Analysis: Following separation by GC, the Nonylparaben-d4 molecules enter the mass spectrometer. The relative
abundance of the deuterated (d4) and non-deuterated (d0) molecular ions is measured. The isotopic enrichment
is calculated as the percentage of the deuterated species relative to the total amount of the compound.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of Nonylparaben-d4 purity and isotopic

enrichment.
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Figure 1. Analytical Workflow for Nonylparaben-d4 Characterization

Click to download full resolution via product page

Caption: Analytical Workflow for Nonylparaben-d4 Characterization

Applications in Research and Development

© 2025 BenchChem. All rights reserved. 5/6

Tech Support


https://www.benchchem.com/product/b12404242?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nonylparaben-d4 serves as a crucial internal standard in a variety of research and drug development applications.
Its use is particularly important in pharmacokinetic and metabolic studies, as well as in monitoring the levels of
parabens in environmental and biological samples. The high purity and isotopic enrichment of Nonylparaben-d4
ensure the accuracy and reliability of these sensitive analytical measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Purity and isotopic enrichment of Nonylparaben-d4]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b12404242#purity-and-isotopic-enrichment-of-
nonylparaben-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQ) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to drive Ontario, CA 91761, United States

progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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